Pyrimidine-4-carbohydrazide

• IUPAC Name: pyrimidine-4-carbohydrazide
• InChI: InChI=1S/C5H6N4O/c6-9-5(10)4-1-2-7-3-8-4/h1-3H,6H2,(H,9,10)
• InChI Key: NWTQBXDLKZTWAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CN=C1C(=O)NN
• Molecular Formula: C5H6N4O
• DSSTOX Substance ID: DTXSID30332841
• Molecular Weight: 138.13 g/mol
• CAS No.: 39513-54-7

Description

Pyrimidine-4-carbohydrazide (P4C) is a heterocyclic organic compound that is used in organic synthesis and as a reagent in laboratory experiments. It is a colorless solid that is soluble in water and other organic solvents. The compound is used in a variety of applications, including the synthesis of drug molecules, the production of polymers, and the preparation of catalysts. P4C has become an important tool for scientists and researchers in the fields of chemistry, biology, and medicine.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Pyrimidine Derivatives: The synthesis of a new polyfunctionalised pyrimidine-4-carboxylate allowed for the creation of novel pyrimidine derivatives such as pyrimido[4,5-d]pyridazin-8-one-5-carboxylates, their corresponding carbohydrazides, and N-acylhydrazone (NAH) derivatives. This synthesis demonstrates the versatility of pyrimidine-4-carbohydrazide in forming a range of chemically diverse and potentially bioactive compounds (Gonçalves et al., 2016).

Biological Activities and Medicinal Research

• Antitumor Activity: New series of pyrido[2,3-d]pyrimidine derivatives were synthesized, showing potent in vitro and in vivo antitumor activity. This underscores the potential of this compound derivatives in cancer research (Gineinah et al., 2013).
• Anticancer and Antimicrobial Properties: A study described the synthesis of fused pyrimidinone derivatives and Schiff base ligands with this compound moieties, highlighting their potential for in vitro anticancer and antimicrobial activities (Aly et al., 2018).
• Antibacterial Activity: Novel 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide derivatives exhibited significant antibacterial activity, suggesting their applicability in addressing drug-resistant bacterial infections (Kethireddy et al., 2015).

Chemical Properties and Applications

• Synthesis of Heterocyclic Compounds: An efficient synthesis method for new imidazo[1,2-a]pyridine-6-carbohydrazide and pyrido[1,2-a]pyrimidine-7-carbohydrazide derivatives was developed, showcasing the chemical versatility and potential for diverse applications of this compound (Hosseini & Bayat, 2019).
• Nonlinear Optical Properties: A study on thiopyrimidine derivatives, including this compound variants, revealed their potential applications in nonlinear optics (NLO) and optoelectronic technologies, highlighting their importance in advanced material sciences (Hussain et al., 2020).

Mechanism of Action

Target of Action

Pyrimidine-4-carbohydrazide, like other pyrimidine derivatives, has been found to have anticancer activity . The primary targets of pyrimidine derivatives are often cancer cells . Pyrimidine is a vital heterocyclic moiety due to its large spectrum of biological and pharmacological activities . It is part of naturally occurring substances such as nucleotides, nucleic acids, vitamins, coenzymes, purines, pterins, and uric acids .

Mode of Action

Pyrimidine derivatives interact with their targets through diverse mechanisms of action, including kinase enzyme inhibition, cell cycle arrest, activation of oncogenes, reduction of mitochondrial membrane potential, increase of ROS, and induction of apoptosis by upregulation of apoptotic and downregulation of anti-apoptotic .

Biochemical Pathways

Pyrimidine derivatives affect various biochemical pathways. Pyrimidine biosynthesis is invariably up-regulated in tumors and neoplastic cells . The pathway has been linked to the etiology or treatment of several disorders including AIDS, diabetes, and various autoimmune diseases . Pyrimidine can be produced through de novo synthesis pathway taking amino acids as substrates or salvage pathway by uptake of the circulating pyrimidines in the bloodstream .

Pharmacokinetics

It’s worth noting that the medicinal chemistry properties of pyrimidine as a bioisostere for phenyl and other aromatic π systems have been highlighted .

Result of Action

Pyrimidine derivatives have been found to have anticancer activity . They can cause cell cycle arrest and induce apoptosis .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as food contamination, viruses, UV radiation, carcinogens from the environment and diet/lifestyle factors as nutrients, energy consumption, phytochemicals, other food ingredients, alcohol, physical activity, and smoking can influence the action of pyrimidine derivatives .

Biochemical Analysis

Biochemical Properties

Pyrimidine-4-carbohydrazide plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been shown to react with hydrazine to form hydrazones, which are intermediates in the synthesis of various bioactive compounds . Additionally, this compound can act as an inhibitor for certain enzymes, thereby modulating biochemical pathways . Its interactions with metal ions and other biomolecules further highlight its versatility in biochemical applications .

Cellular Effects

This compound affects various cellular processes and cell types. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, in cancer cells, this compound derivatives have shown potential in inducing cell cycle arrest and apoptosis . This compound can also modulate the activity of key signaling molecules, thereby affecting cellular responses to external stimuli .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, thereby altering their activity . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins . These interactions result in changes in cellular function and metabolic pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability and degradation. It has been found to be stable at room temperature, but its activity can decrease over time due to degradation . Long-term studies have shown that this compound can have lasting effects on cellular function, particularly in in vitro and in vivo models .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it has shown beneficial effects, such as anti-inflammatory and anticancer properties . At high doses, this compound can exhibit toxic effects, including liver and kidney damage . These findings highlight the importance of dosage optimization in therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as dihydropyrimidinase and β-ureidopropionase, which play roles in pyrimidine metabolism . These interactions can affect metabolic flux and the levels of various metabolites, thereby influencing overall cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . These transporters facilitate its movement across cellular membranes, ensuring its proper localization and accumulation in target tissues . The distribution of this compound can significantly impact its biological activity and therapeutic potential .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. It is often localized in the cytosol and mitochondria, where it participates in various biochemical reactions . The presence of targeting signals and post-translational modifications can direct this compound to specific cellular compartments, enhancing its efficacy in targeted therapies .

Synthesis routes and methods

Procedure details

To a solution of pyrimidine-4-carboxylic acid (1.0 g, 8.0 mmol) in THF (15 mL), N,N-Carbonyldiimidazole (1.4 g, 8.9 mmol) was added. After refluxing for 2 hours, hydrazine (0.8 g, 20 mmol) was added to the reaction mixture slowly with a syringe at 0° C. The reaction mixture was allowed to warm to room temperature slowly and then concentrated to yield the desired product as white solid. LCMS calculated for C5H7N4O (M+H): 139.1. found: 139.1.